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Compound of Interest

Compound Name: Tridecane-d28

Cat. No.: B568196

Essential Safety and Handling Guide for
Tridecane-d28

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Tridecane-d28. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

When handling Tridecane-d28, the following personal protective equipment is required to
minimize exposure and ensure safety.

» Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[1]
Nitrile gloves are a common and effective choice for handling organic substances.[2] Always
inspect gloves for leaks or tears before use.

o Eye and Face Protection: Safety glasses with side shields are mandatory.[3] In situations
with a potential for splashing, chemical safety goggles and a face shield should be worn.[3]

o Skin and Body Protection: A lab coat is required to protect against skin contact.[2] In case of
significant splash risk, additional protective clothing may be necessary. Ensure that any
contaminated clothing is removed promptly and washed before reuse.
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» Respiratory Protection: Handle Tridecane-d28 in a well-ventilated area or a chemical fume
hood to avoid inhalation of vapors.[1][2] If ventilation is inadequate, respiratory protection
may be required.[1]

Physical and Chemical Properties

Understanding the properties of Tridecane-d28 is crucial for safe handling. The following table

summarizes key quantitative data for both Tridecane and its deuterated form.

Property

Tridecane

Tridecane-d28

Molecular Formula

Ci3Hazs

CDs3(CD2)11CDs3

Molecular Weight 184.36 g/mol [4] 212.53 g/mol [5]
Appearance Colorless liquid[6][7]
Boiling Point 234 °C / 453.2 °F[7] 234 °C[5]
Melting Point -5t0-4 °C /23 1t0 24.8 °F[7] -4 10 -6 °C[5]

) 79 °C/174.2 °F (closed cup) 94 °C/ 201.2 °F (closed cup)
Flash Point

[7] [5]

Density 0.76 g/mL at 25 °C[6] 0.869 g/mL at 25 °C[5]

Water Solubility

Insoluble[6][8]

Health Hazard Information

Primary Route of Exposure: Inhalation, ingestion, skin, and eye contact.

Aspiration Hazard: May be fatal if swallowed and enters airways.[7] Do NOT induce vomiting.

[71°]

Skin Contact: Repeated or prolonged contact may cause skin to dry or crack, leading to

irritation or dermatitis.[6]

Eye Contact: May cause irritation.[10]

Inhalation: High concentrations of vapor may cause headaches and stupor.[6]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b568196?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/629-50-5-A0013820-GB-en.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.chemos.de/import/data/msds/GB_en/629-50-5-A0013820-GB-en.pdf
https://www.benchchem.com/product/b568196?utm_src=pdf-body
https://www.chemeo.com/cid/43-884-3/Tridecane
https://www.sigmaaldrich.com/US/en/product/aldrich/616745
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18220~~PDF~~MTR~~CGV4~~EN~~2024-04-25%2013:53:32~~n-Tridecane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18220~~PDF~~MTR~~CGV4~~EN~~2024-04-25%2013:53:32~~n-Tridecane~~
https://www.sigmaaldrich.com/US/en/product/aldrich/616745
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18220~~PDF~~MTR~~CGV4~~EN~~2024-04-25%2013:53:32~~n-Tridecane~~
https://www.sigmaaldrich.com/US/en/product/aldrich/616745
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18220~~PDF~~MTR~~CGV4~~EN~~2024-04-25%2013:53:32~~n-Tridecane~~
https://www.sigmaaldrich.com/US/en/product/aldrich/616745
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://www.sigmaaldrich.com/US/en/product/aldrich/616745
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://wap.guidechem.com/encyclopedia/n-tridecane-dic6233.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18220~~PDF~~MTR~~CGV4~~EN~~2024-04-25%2013:53:32~~n-Tridecane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18220~~PDF~~MTR~~CGV4~~EN~~2024-04-25%2013:53:32~~n-Tridecane~~
https://www.airgas.com/msds/001221.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://cameochemicals.noaa.gov/chris/TRD.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the work area, typically a fume hood, is clean and
uncluttered.[2] Confirm that all necessary PPE is available and in good condition. Locate the
nearest safety shower and eyewash station.

» Handling:

o

Use Tridecane-d28 only in a well-ventilated area or a chemical fume hood.[1]

[¢]

Keep the container tightly closed when not in use.[9]

o

Avoid contact with skin, eyes, and clothing.[9]

o

Keep away from heat, sparks, and open flames as it is a combustible liquid.[7][9]

o

Use non-sparking tools and take precautionary measures against static discharge.[9]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated place.[7]

o

Store below +30°C.[8]

o

Keep the container tightly sealed to prevent absorption of moisture, which can affect its
isotopic purity.[11]

o

Store away from strong oxidizing agents.[3]

Emergency and First Aid Procedures

 If Swallowed: Do NOT induce vomiting.[7][9] Immediately call a poison center or physician.[9]
If vomiting occurs naturally, have the victim lean forward to prevent vomit from entering the
lungs.[7]

 If on Skin: Immediately remove all contaminated clothing.[9] Wash the affected area with
plenty of soap and water for at least 15 minutes.[7]
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If in Eyes: Rinse immediately with plenty of water, including under the eyelids, for at least 15
minutes.[7] Seek medical attention.[7]

If Inhaled: Move the person to fresh air.[7][10] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[10] Seek medical attention if symptoms occur.[7]

Spills: For small spills, absorb with an inert material such as sand or sawdust.[1] For larger
spills, contain the spill and prevent it from entering drains.[1] Ventilate the area and use
appropriate PPE during cleanup.[1]

Disposal Plan

Waste Collection: Do not dispose of Tridecane-d28 down the drain.[2] Collect all waste in a
designated and properly labeled "Organic Liquid" or "Non-halogenated Organic Waste"
container.[2][12]

Disposal Procedure: Dispose of the waste container in accordance with all local, regional,
national, and international regulations.[9] This is typically done through a licensed chemical
waste disposal company.

Safe Handling Workflow
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Start: Acquire
Tridecane-d28

A4

1. Preparation
- Don PPE (Gloves, Goggles, Lab Coat)
- Prepare Fume Hood
- Locate Safety Equipment

2. Handling
- Work in Fume Hood
- Avoid Ignition Sources
- Keep Container Sealed

Post-Use or Next Use During Use

o

3. Storage
- Cool, Dry, Ventilated Area
- Tightly Sealed Container
- Away from Oxidizers

Spill or Exposure? After Resolution

Yes

4. Waste Disposal Emergency Procedures
- Collect in Labeled Container - Follow First Aid
- Do Not Pour Down Drain - Evacuate if Necessary
- Follow Institutional Protocol - Notify Supervisor

End: Procedure
Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tridecane-d28 from acquisition to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Tridecane-
d28]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568196#personal-protective-equipment-for-handling-
tridecane-d28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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